Cas no 1396887-93-6 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1396887-93-6
• MF: C₂₀H₂₃N₅O₄
• MW: 397.427724123001
• CID: 6022539
• PubChem ID: 71786350
• Update Time: 2025-07-12

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide
• 1396887-93-6
• AKOS024534661
• F6178-0865
• N'-(1,3-benzodioxol-5-ylmethyl)-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]oxamide
• VU0534254-1
• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}ethanediamide

• Inchi： 1S/C20H23N5O4/c26-19(20(27)24-11-15-1-2-16-17(9-15)29-13-28-16)23-10-14-3-7-25(8-4-14)18-12-21-5-6-22-18/h1-2,5-6,9,12,14H,3-4,7-8,10-11,13H2,(H,23,26)(H,24,27)
• InChI Key： NIHMEYBZVIWLLS-UHFFFAOYSA-N
• SMILES： O=C(C(NCC1=CC=C2C(=C1)OCO2)=O)NCC1CCN(C2C=NC=CN=2)CC1

Computed Properties

• Exact Mass: 397.17500423g/mol
• Monoisotopic Mass: 397.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide: A Comprehensive Overview

The compoundN-(2H-1,3-benzodioxol-5-yl)methyl-N'-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}ethanediamide, identified by the CAS number1396887936, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This molecule has garnered attention due to its unique structural features and promising properties, particularly in the fields of pharmacology and materials science.

Recent studies have highlighted the importance ofbenzodioxole derivatives in drug discovery, owing to their ability to modulate key biological pathways. The presence of thebenzodioxole moiety in this compound suggests potential antioxidant and anti-inflammatory activities, which are critical for therapeutic interventions. Furthermore, the integration of apiperidine ring with a pyrazine substituent enhances the molecule's versatility, making it a valuable candidate for exploring novel drug delivery systems.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for further studies. The use of green chemistry principles in its synthesis aligns with current trends toward sustainable chemical practices.

In terms of pharmacological applications, this compound has shown remarkable bioavailability and selectivity in preclinical models. Its ability to target specific receptors makes it a promising candidate for treating conditions such as neurodegenerative diseases and inflammatory disorders. Additionally, ongoing research is exploring its potential as a modulator of ion channels, which could revolutionize the treatment of cardiovascular diseases.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a strong contender for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Recent breakthroughs in thin-film transistor technology have demonstrated enhanced performance when incorporating this compound into device architectures.

The structural integrity ofN-(2H-1,3-benzodioxol-5-y methyl-N'-{1-(pyrazin 2 yl)piperidin 4 ylm eth yl}ethanediamide is further supported by its stability under various environmental conditions. This characteristic is crucial for its scalability in industrial settings and ensures consistent performance across different applications.

In conclusion, the compoundCAS No. 1396887936 represents a significant advancement in modern chemistry, offering diverse opportunities for innovation across multiple disciplines. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in shaping future scientific advancements.